Cas no 877-24-7 (Potassium Hydrogen Phthalate)

• Product Name: Potassium Hydrogen Phthalate
• CAS No: 877-24-7
• MF: C₈H₆O₄K
• MW: 205.229143619537
• MDL: MFCD00013070
• CID: 40169
• PubChem ID: 24881853
• Update Time: 2026-01-08

Potassium Hydrogen Phthalate Chemical and Physical Properties

Names and Identifiers

• Potassium phthalate
• Potassium acid phthalate
• Potassium biphthalate
• Phthalic acid monopotassium salt
• pot. hydrogen phthalate
• Potassium phthalate monobasic
• BUFFER
• BUFFER CONCENTRATE, PH 6.00
• BUFFER CONCENTRATE, PH 7.00
• BUFFER MIXTURE, PH 6.8
• BUFFER O
• BUFFER, PH 1.0
• BUFFER, PH 1.00
• BUFFER, PH 11.00
• Potassium Hydrogen Phthalate
• Potassium hydrogen phthalate,standard solution
• potassium,2-carboxybenzoate
• Phthalic acid potassiuM acid salt
• KHP
• Monopotassium Phthalate
• Hydrogen potassium phthalate
• 1,2-Benzenedicarboxylic acid, monopotassium salt
• Phthalic acid, monopotassium salt
• phthalic acid potassium salt
• POTASSIUM 2-CARBOXYBENZOATE
• Potassium phthalate (2:1)
• GG9121M623
• Buffer Solution, pH 5.00
• Buffer Solution, pH 3.00
• Buffer Solution, pH 4.00
• 1,2-Benz
• Potassium Hydrogen Phthalate[CRM]
• 1,2-Benzenedicarboxylic acid, monopotassium salt (9CI)
• Phthalic acid, monopotassium salt (8CI)
• KAP
• Monopotassium 1,2-benzenedicarboxylate
• Potassium biphthalate Buffer tablets pH 4.0
• Potassium Hydrogen Phthalate,99%

• MDL： MFCD00013070
• Inchi： 1S/C8H6O4.K/c9-7(10)5-3-1-2-4-6(5)8(11)12;/h1-4H,(H,9,10)(H,11,12);
• InChI Key： XCCFSZODNJHPEF-UHFFFAOYSA-N
• SMILES： [K].O=C(C1C(C(O)=O)=CC=CC=1)O
• BRN： 3637128

Computed Properties

• Exact Mass: 203.98200
• Monoisotopic Mass: 203.982
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 77.4

Experimental Properties

• Color/Form: Colorless orthorhombic crystal or white crystalline powder.
• Density: 1.006 g/mL at 20 °C
• Melting Point: 295-300 °C (dec.) (lit.)
• Boiling Point: 378.3°C at 760 mmHg
• Flash Point: 196.7°C
• PH: 4.00-4.02 (25.0℃±0.2℃, 0.05M)
• Solubility: H2O: 100 mg/mL, clear, colorless
• Water Partition Coefficient: 80 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 77.43000
• LogP: -0.25170
• Sensitiveness: Sensitive to humidity
• Merck: 7612
• Solubility: Dissolve in about 12 parts of cold water; 3 parts of boiling water; Slightly soluble in ethanol. The pH of 0.05m aqueous solution at 25 ℃ is 4.005.

Potassium Hydrogen Phthalate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1789 8/PG 3
• WGK Germany：2
• Hazard Category Code： R34: can cause burns. R36/37/38: irritating to eyes, respiratory tract and skin. R36/38: irritating to eyes and skin.
• Safety Instruction： S26-S36-S24/25-S22-S45-S36/37/39
• FLUKA BRAND F CODES：34
• RTECS：CZ4326000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/38; R36/37/38; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Solvents and Organic Chemicals Organic Solvents
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Potassium Hydrogen Phthalate

Potassium Hydrogen Phthalate (CAS No. 877-24-7): Applications and Recent Research Developments

Potassium Hydrogen Phthalate, with the chemical formula KHC₈H₄O₄, is a widely recognized compound in analytical chemistry and pharmaceutical research, identified by its CAS number 877-24-7. This white crystalline powder is highly valued for its stability, high purity, and precise molecular weight, making it an ideal reference standard for various applications. Its versatility has led to extensive use in calibration, quality control, and as a key reagent in synthetic chemistry.

The compound is primarily utilized as a primary standard in gravimetric analysis and volumetric titrations. Its strong acidic properties, derived from the hydrogen phthalate ion, allow it to react quantitatively with strong bases, facilitating accurate determination of unknown concentrations. This characteristic has made Potassium Hydrogen Phthalate indispensable in laboratory settings where precision is paramount.

In recent years, advancements in pharmaceutical research have highlighted the importance of Potassium Hydrogen Phthalate in drug formulation and analysis. Its role as a pH adjuster in pharmaceutical solutions has been explored due to its minimal hygroscopic nature and compatibility with a wide range of organic solvents. Studies have demonstrated its efficacy in maintaining stable pH levels during the synthesis of active pharmaceutical ingredients (APIs), ensuring consistent drug performance.

Moreover, the compound has found application in chromatographic techniques, particularly as an internal standard for quantitative analysis. Its well-defined chemical properties enable researchers to accurately quantify analytes in complex mixtures, enhancing the reliability of chromatographic data. Recent research has also explored its use in gas chromatography-mass spectrometry (GC-MS) for detecting trace amounts of organic compounds, showcasing its potential in environmental and food safety monitoring.

The chemical stability of Potassium Hydrogen Phthalate makes it an excellent candidate for long-term storage standards. Unlike some other primary standards that may degrade over time, this compound retains its purity and accuracy under various storage conditions. This stability has been particularly beneficial in clinical laboratories where long-term calibration standards are required for diagnostic equipment.

Recent studies have also delved into the role of Potassium Hydrogen Phthalate in biochemistry and molecular biology. Its ability to act as a buffering agent has been investigated in cellular studies, where maintaining optimal pH levels is crucial for enzyme activity and metabolic processes. Researchers have observed that incorporating this compound into buffer solutions can enhance the reproducibility of experimental results by minimizing pH fluctuations.

The compound's utility extends to educational settings as well. Due to its safety profile and ease of handling, it is frequently used in teaching laboratories to demonstrate fundamental concepts in analytical chemistry. Students benefit from hands-on experience with a reliable standard that reinforces theoretical knowledge through practical application.

In industrial applications, Potassium Hydrogen Phthalate plays a significant role in quality assurance processes. Its use as a reference material ensures that manufacturing processes meet stringent regulatory standards. For instance, in the production of fine chemicals and specialty materials, this compound helps verify the purity and consistency of final products, thereby maintaining product integrity across batches.

The environmental impact of using Potassium Hydrogen Phthalate has also been studied. Research indicates that when disposed of properly, it does not pose significant risks to ecosystems. However, like all chemicals used in industrial and laboratory settings, proper handling and disposal protocols must be followed to minimize environmental impact.

Future research directions may explore novel applications of this compound beyond traditional analytical uses. For example, scientists are investigating its potential as a component in advanced materials or as a catalyst in specific chemical reactions. These explorations could open new avenues for innovation across multiple scientific disciplines.

In conclusion, the multifaceted applications of Potassium Hydrogen Phthalate (CAS No. 877-24-7) underscore its importance in modern science and industry. From precise analytical measurements to contributions in pharmaceutical development and environmental monitoring, this compound continues to be a cornerstone of scientific research. As new methodologies emerge and our understanding deepens, the role of this versatile chemical is likely to expand even further.